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TMCB TMCB CK2 inhibitor (Ki = 0.25 μM), more selective than DMAT. Unlike DMAT, TMCB displays selectivity over PIM1, HIPK2 and DYRK1a (Ki values are 8.65, 15.25 and 11.90 μM, respectively) and a more favourable selectivity profile over a range of other kinases.
TMCB is a dual-kinase inhibitor. It acts by inhibiting both casein kinase 2 (CK2) and extracellular-signal-regulated kinase 8 (ERK8).
Brand Name: Vulcanchem
CAS No.: 905105-89-7
VCID: VC0545480
InChI: InChI=1S/C11H9Br4N3O2/c1-17(2)11-16-9-7(14)5(12)6(13)8(15)10(9)18(11)3-4(19)20/h3H2,1-2H3,(H,19,20)
SMILES: CN(C)C1=NC2=C(N1CC(=O)O)C(=C(C(=C2Br)Br)Br)Br
Molecular Formula: C11H9Br4N3O2
Molecular Weight: 534.82 g/mol

TMCB

CAS No.: 905105-89-7

Cat. No.: VC0545480

Molecular Formula: C11H9Br4N3O2

Molecular Weight: 534.82 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

TMCB - 905105-89-7

Specification

Description CK2 inhibitor (Ki = 0.25 μM), more selective than DMAT. Unlike DMAT, TMCB displays selectivity over PIM1, HIPK2 and DYRK1a (Ki values are 8.65, 15.25 and 11.90 μM, respectively) and a more favourable selectivity profile over a range of other kinases.
TMCB is a dual-kinase inhibitor. It acts by inhibiting both casein kinase 2 (CK2) and extracellular-signal-regulated kinase 8 (ERK8).
CAS No. 905105-89-7
Molecular Formula C11H9Br4N3O2
Molecular Weight 534.82 g/mol
IUPAC Name 2-[4,5,6,7-tetrabromo-2-(dimethylamino)benzimidazol-1-yl]acetic acid
Standard InChI InChI=1S/C11H9Br4N3O2/c1-17(2)11-16-9-7(14)5(12)6(13)8(15)10(9)18(11)3-4(19)20/h3H2,1-2H3,(H,19,20)
Standard InChI Key PHAOTASRLQMKBE-UHFFFAOYSA-N
SMILES CN(C)C1=NC2=C(N1CC(=O)O)C(=C(C(=C2Br)Br)Br)Br
Canonical SMILES CN(C)C1=NC2=C(N1CC(=O)O)C(=C(C(=C2Br)Br)Br)Br
Appearance Solid powder

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